Cas no 113123-41-4 (6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 113123-41-4
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 2182795
• Update Time: 2025-09-28

6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Isopropyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 3560AJ
• FCH1867608
• AX8289741
• 1,2-Dihydro-2-oxo-4-methyl-6-isopropylpyridine-3-carbonitrile

• Inchi： 1S/C10H12N2O/c1-6(2)9-4-7(3)8(5-11)10(13)12-9/h4,6H,1-3H3,(H,12,13)
• InChI Key： XGMBLZDBCNWGCV-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C)C=C(C(C)C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 352
• Topological Polar Surface Area: 52.9

Additional information on 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS 113123-41-4): A Comprehensive Overview

The 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS 113123-41-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyridine core with isopropyl, methyl, and carbonitrile functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile uses, synthesis methods, and its role in drug discovery.

One of the most frequently asked questions about this compound is its solubility and stability under various conditions. Studies indicate that 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is moderately soluble in organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. Its stability is influenced by factors such as pH, temperature, and exposure to light, which are critical considerations for storage and handling.

The applications of 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile are diverse, particularly in the development of pharmaceutical intermediates and agrochemicals. Its structural motif is often explored in the synthesis of bioactive molecules, including potential antimicrobial agents and enzyme inhibitors. Recent trends in green chemistry have also sparked interest in eco-friendly synthesis routes for this compound, aligning with the global push for sustainable chemical processes.

In the context of market dynamics, the demand for 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has seen steady growth, driven by its utility in drug discovery pipelines and crop protection formulations. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of research and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure quality control.

Another area of interest is the mechanism of action of derivatives derived from 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile. Researchers are investigating its potential interactions with biological targets, which could lead to breakthroughs in treating diseases like infections and metabolic disorders. The compound's structure-activity relationship (SAR) is a hot topic in medicinal chemistry, with many studies aiming to optimize its efficacy and safety profile.

From a safety perspective, 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is generally regarded as stable under standard laboratory conditions. However, proper personal protective equipment (PPE), including gloves and goggles, is recommended during handling to minimize exposure. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe storage and disposal, emphasizing the importance of adherence to regulatory standards.

Looking ahead, the future of 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile appears promising, with ongoing research exploring its potential in nanotechnology and material science. Innovations in catalytic synthesis and process optimization are expected to further enhance its accessibility and application scope. As the scientific community continues to uncover new uses for this versatile compound, its role in advancing healthcare and agriculture is likely to expand significantly.